Cas no 62266-67-5 (3-Cyclohexene-1-carboxylic acid, dodecyl ester)
62266-67-5 structure
Product Name:3-Cyclohexene-1-carboxylic acid, dodecyl ester
CAS No:62266-67-5
MF:C19H34O2
MW:294.472066402435
CID:451799
PubChem ID:71388120
Update Time:2025-04-19
3-Cyclohexene-1-carboxylic acid, dodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-carboxylic acid, dodecyl ester
- dodecyl cyclohex-3-ene-1-carboxylate
- SCHEMBL22036450
- 62266-67-5
- DTXSID50810196
-
- Inchi: 1S/C19H34O2/c1-2-3-4-5-6-7-8-9-10-14-17-21-19(20)18-15-12-11-13-16-18/h11-12,18H,2-10,13-17H2,1H3
- InChI Key: UERPJYGBBJLVPP-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCCCCC)C(C1CC=CCC1)=O
Computed Properties
- Exact Mass: 294.25602
- Monoisotopic Mass: 294.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Cyclohexene-1-carboxylic acid, dodecyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
62266-67-5 (3-Cyclohexene-1-carboxylic acid, dodecyl ester) Related Products
- 2611-00-9(1-Cyclohex-3-enylmethylcyclohex-3-ene-1-carboxylate)
- 39587-79-6(Hex-2-enylsuccinic anhydride)
- 10138-32-6(ETHYL 5-NORBORNENE-2-CARBOXYLATE (MIXTURE OF ENDO AND EXO))
- 85-43-8(1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione)
- 26544-38-7(Dihydro-3-(tetrapropenyl)-2,5-furandione)
- 26590-20-5(Methyltetrahydrophthalic anhydride)
- 21622-01-5(Ethyl 3-cyclopentene-1-carboxylate)
- 5048-50-0(Diethyl trans-4-Cyclohexene-1,2-dicarboxylate)
- 5333-84-6(3-Methyl-4-cyclohexene-1,2-dicarboxylic Anhydride)
- 935-79-5((3aR,7aS)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1,3-dione)
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